Cas no 2171786-17-5 (1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid
• CAS No: 2171786-17-5
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5997441
• PubChem ID: 165566880
• Update Time: 2025-05-20

1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid
• 1-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]cyclopropane-1-carboxylic acid
• EN300-1523199
• 2171786-17-5

• Inchi： 1S/C25H26N2O5/c28-22(27-25(12-13-25)23(29)30)21(15-6-5-7-15)26-24(31)32-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20-21H,5-7,12-14H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： PVIBLOHCLAMUJY-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid (CAS: 2171786-17-5)

The compound 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid (CAS: 2171786-17-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and cyclopropane rings, along with a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in peptide synthesis and drug development. Recent studies have focused on its potential as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the compound's role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, offering advantages in terms of stability and yield. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of cyclic peptides, which are increasingly being explored for their enhanced bioavailability and target specificity compared to linear peptides.

In addition to its applications in peptide synthesis, recent research has explored the pharmacological properties of 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid. Preliminary in vitro studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The synthesis and characterization of this compound have also been a focus of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's stability under various conditions, which is critical for its practical application in pharmaceutical formulations.

Looking ahead, the potential of 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopropane-1-carboxylic acid in drug discovery appears promising. Its unique structural features and demonstrated utility in peptide synthesis make it a valuable tool for medicinal chemists. Future research directions may include optimizing its synthetic pathways, exploring its interactions with biological targets, and evaluating its efficacy in preclinical models of disease. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.